N-benzyl-1-(3,5-dimethylphenyl)-N-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-1-(3,5-dimethylphenyl)-N-ethylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H23N5/c1-4-26(14-18-8-6-5-7-9-18)21-20-13-25-27(22(20)24-15-23-21)19-11-16(2)10-17(3)12-19/h5-13,15H,4,14H2,1-3H3
• InChI Key: XXHWVDSQCRPXOY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=NC=NC3=C2C=NN3C4=CC(=CC(=C4)C)C
• Molecular Formula: C22H23N5
• Molecular Weight: 357.5 g/mol

Description

“N-benzyl-1-(3,5-dimethylphenyl)-N-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a type of aromatic heterocyclic compound. It contains a pyrazolo[3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to but not sharing a nitrogen atom with a pyrimidine ring.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in various studies. For instance, the synthesis of new heterocyclic derivatives containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Scientific Research Applications

Anticancer Properties

N-benzyl-1-(3,5-dimethylphenyl)-N-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise as an anticancer agent. Researchers have explored its potential in inhibiting tumor growth and metastasis. .

Anti-inflammatory and Analgesic Activities

Studies suggest that this pyrazolo[3,4-d]pyrimidine derivative possesses anti-inflammatory and analgesic properties. It could potentially modulate inflammatory pathways and alleviate pain. .

Antimicrobial Effects

The compound exhibits antimicrobial activity against bacteria and fungi. .

Antihypertensive Properties

This compound may act as an antihypertensive agent by influencing blood pressure regulation. .

Calcium Channel Antagonism

The compound has been studied for its calcium channel antagonistic effects. .

Potential as a Drug Scaffold

Given its diverse pharmacological activities, this pyrazolo[3,4-d]pyrimidine scaffold serves as a valuable starting point for designing novel drugs. .

Mechanism of Action

are a type of bicyclic [6 + 6] systems . They have been synthesized as a result of a series of transformations including hydrolysis . These compounds have been applied on a large scale in the medical and pharmaceutical fields . Some of these compounds have shown significant inhibitory activity .

The Suzuki–Miyaura (SM) cross-coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . It involves the reaction of an organoboron compound with a halide or triflate using a palladium catalyst . This reaction is known for its mild and functional group tolerant reaction conditions .